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Abstract

This technical guide provides an in-depth overview of p-(Phenylthio)benzyl alcohol (CAS:
6317-56-2), a key intermediate and known impurity in the synthesis of the antifungal agent
Fenticonazole Nitrate.[1][2] This document consolidates available data on its chemical and
physical properties, outlines a probable synthetic route with a detailed experimental protocol,
and discusses its known applications and safety considerations. Spectroscopic data, based on
closely related compounds, are presented to aid in characterization. This guide is intended to
be a valuable resource for professionals in organic synthesis, medicinal chemistry, and drug
development.

Chemical and Physical Properties

p-(Phenylthio)benzyl alcohol is a pale beige solid organic compound.[3] It is characterized by
the presence of a phenylthio (-S-Ph) group and a hydroxymethyl (-CH20H) group attached to a
central benzene ring in a para configuration.

Table 1: Chemical and Physical Properties of p-(Phenylthio)benzyl alcohol
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Property Value Source(s)

CAS Number 6317-56-2 [4]

Molecular Formula C13H120S [4]

Molecular Weight 216.30 g/mol [4]

Appearance Pale beige solid [3]

Melting Point 46-48 °C [3]

N ) 390.2 °C at 760 mmHg

Boiling Point ) [3]
(Predicted)

Density 1.21 g/cm? (Predicted) [3]
Sparingly soluble in water.[5]

Solubility Slightly soluble in DMSO and [1][5]
methanol.[1]

pKa 14.26 + 0.10 (Predicted) [5]

Storage Temperature

-20°C, in a dry and sealed

environment.

[5]

Synthesis of p-(Phenylthio)benzyl alcohol

While a specific, detailed experimental protocol for the synthesis of p-(Phenylthio)benzyl

alcohol is not readily available in published literature, a plausible and commonly employed

method is the nucleophilic substitution reaction between a p-halobenzyl alcohol or its derivative

and thiophenol. The following protocol is a representative procedure based on general

principles of organic synthesis and information regarding the synthesis of related aryl

thioethers.[6][7][8]

Experimental Protocol: Synthesis via Nucleophilic
Aromatic Substitution

Reaction Scheme:
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Caption: Synthesis of p-(Phenylthio)benzyl alcohol.
Materials:
e p-Chlorobenzyl alcohol
e Thiophenol
e Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)
e Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
o Diethyl ether
e Saturated aqueous sodium bicarbonate solution

e Brine
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve p-chlorobenzyl alcohol (1.0 eq) in a suitable polar aprotic solvent such
as DMF or DMSO.

» Addition of Base: Add a base such as sodium hydroxide (1.1 eq) or potassium carbonate
(1.5 eq) to the solution and stir for 15-20 minutes at room temperature.

» Addition of Thiophenol: Slowly add thiophenol (1.05 eq) to the reaction mixture.

o Reaction: Heat the mixture to 80-100 °C and monitor the reaction progress by thin-layer
chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into
water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

e Washing: Combine the organic extracts and wash sequentially with water, saturated aqueous
sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa or NazSOa4, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by column chromatography on silica gel using a mixture
of hexane and ethyl acetate as the eluent to afford pure p-(phenylthio)benzyl alcohol.

Spectroscopic Data (Expected)

Due to the lack of publicly available spectra for p-(Phenylthio)benzyl alcohol, the following
tables provide expected chemical shifts and characteristic peaks based on the analysis of
structurally similar compounds.[9][10][11]

Table 2: Expected *H NMR Spectral Data (CDCls, 400 MHz)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.40 - 7.20 m 9H Aromatic protons
~4.65 S 2H -CH20H
~1.90 S 1H -OH

Table 3: Expected 3C NMR Spectral Data (CDCls, 100 MHz)

Chemical Shift (6, ppm)

Assignment

~140 - 125

Aromatic carbons

~64

-CH20H

Table 4: Expected IR Spectral Data

Wavenumber (cm—?)

Functional Group

3400 - 3200 (broad)

O-H stretch

3100 - 3000

Aromatic C-H stretch

~1580, 1480, 1440

Aromatic C=C stretch

~1015

C-O stretch

~740, 690

C-S stretch and aromatic C-H bend

Table 5: Expected Mass Spectrometry Data (Electron lonization)
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miz Fragmentation
216 [M]* (Molecular ion)
199 [M - OH]*

187 [M - CH20H]*

109 [CeHsS]+

77 [CeHs]*

Applications and Biological Relevance

The primary documented application of p-(phenylthio)benzyl alcohol is as a crucial
intermediate in the synthesis of Fenticonazole nitrate, a broad-spectrum antifungal agent.[1][2]
Fenticonazole is used in the treatment of various fungal infections.[5]

Fenticonazole Synthesis

Reaction
Other Reactants

>

Fenticonazole Nitrate)

Reaction

(p-(PhenyIthio)benzyl alcohol

Click to download full resolution via product page
Caption: Role in Fenticonazole Synthesis.

As an impurity in the final pharmaceutical product, its presence and concentration are critical
quality attributes that need to be monitored and controlled during the manufacturing process.
There is limited direct information on the specific biological activity of p-(phenylthio)benzyl
alcohol itself. However, the structurally related benzyl alcohol is known to have antiseptic

properties.
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Safety and Handling

Based on available GHS classifications, p-(phenylthio)benzyl alcohol should be handled with
care in a well-ventilated laboratory setting.[4] Standard personal protective equipment,
including safety goggles, gloves, and a lab coat, should be worn.

GHS Hazard Statements:[4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[12]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Conclusion

p-(Phenylthio)benzyl alcohol is a significant compound in the field of pharmaceutical
synthesis, primarily due to its role as a key building block for Fenticonazole. This guide
provides a consolidated resource of its known properties, a likely synthetic pathway, and
expected analytical data. Further research into its specific biological activities and the
development of optimized, documented synthetic procedures would be beneficial for the
scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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